Cas no 1539420-76-2 (1-(2-fluorophenyl)cyclobutan-1-ol)

• Product Name: 1-(2-fluorophenyl)cyclobutan-1-ol
• CAS No: 1539420-76-2
• MF: C₁₀H₁₁FO
• MW: 166.192146539688
• MDL: MFCD21788633
• CID: 5682910
• PubChem ID: 79081120
• Update Time: 2026-03-11

1-(2-fluorophenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclobutanol, 1-(2-fluorophenyl)-
• 1-(2-Fluorophenyl)cyclobutan-1-ol
• 1-(2-fluorophenyl)cyclobutanol
• AKOS017631698
• CS-0242598
• EN300-2526325
• SCHEMBL17982827
• 1539420-76-2
• Z1302422855
• G67341
• MFCD21788633
• 1-(2-fluorophenyl)cyclobutan-1-ol

• MDL： MFCD21788633
• Inchi： 1S/C10H11FO/c11-9-5-2-1-4-8(9)10(12)6-3-7-10/h1-2,4-5,12H,3,6-7H2
• InChI Key： ZIPWXIUPQDYGFD-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2F)(O)CCC1

Computed Properties

• Exact Mass: 166.079393132g/mol
• Monoisotopic Mass: 166.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.232±0.06 g/cm3(Predicted)
• Boiling Point: 261.1±23.0 °C(Predicted)
• pka: 14.02±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2-fluorophenyl)cyclobutan-1-ol

Comprehensive Guide to 1-(2-fluorophenyl)cyclobutan-1-ol (CAS 1539420-76-2): Properties, Applications, and Market Insights

The chemical compound 1-(2-fluorophenyl)cyclobutan-1-ol (CAS 1539420-76-2) is a fluorinated cyclobutanol derivative that has garnered significant attention in pharmaceutical and material science research. This organofluorine compound combines the unique properties of fluorine substitution with the strained cyclobutane ring structure, making it particularly valuable for drug discovery and specialty chemical applications.

Recent trends in fluorinated pharmaceutical intermediates have highlighted the importance of compounds like 1-(2-fluorophenyl)cyclobutan-1-ol. The incorporation of fluorine atoms into drug candidates has become a hot topic in medicinal chemistry, as evidenced by increasing search queries for "fluorine in drug design" and "fluorinated building blocks." This compound serves as an excellent example of how strategic fluorine placement can influence molecular properties.

From a structural perspective, 1-(2-fluorophenyl)cyclobutan-1-ol features a cyclobutane ring with a hydroxyl group at the 1-position and a 2-fluorophenyl substituent. This arrangement creates interesting steric and electronic effects that researchers are exploring for various applications. The fluorine atom at the ortho position of the phenyl ring introduces significant polarity and potential for hydrogen bonding, while the strained cyclobutane ring offers unique reactivity patterns.

In pharmaceutical research, 1539420-76-2 has emerged as a valuable building block for drug discovery. Recent publications indicate its use in developing novel CNS-active compounds, with particular interest in its potential to modulate neurotransmitter systems. The presence of both fluorine and hydroxyl groups makes this compound particularly versatile for structure-activity relationship studies, addressing common search queries about "fluorine in CNS drugs" and "hydroxyl-containing pharmacophores."

The synthesis of 1-(2-fluorophenyl)cyclobutan-1-ol typically involves Grignard reactions or organometallic additions to appropriately substituted cyclobutanones. Recent advances in flow chemistry and continuous processing have improved the efficiency of producing this and similar fluorinated intermediates, reflecting industry trends toward more sustainable manufacturing processes.

Material science applications of 1539420-76-2 are also being explored, particularly in the development of advanced polymers and liquid crystal materials. The compound's rigid structure and polar groups make it potentially useful for creating materials with specific thermal and optical properties, aligning with growing interest in "fluorine in materials science" and "high-performance polymers."

Market analysis shows increasing demand for specialty fluorinated compounds like 1-(2-fluorophenyl)cyclobutan-1-ol, driven by expanding pharmaceutical R&D budgets and the growing importance of fluorine chemistry in various industries. The compound's CAS 1539420-76-2 has seen rising search volumes in chemical databases, indicating growing research interest.

From a regulatory perspective, 1-(2-fluorophenyl)cyclobutan-1-ol is generally considered safe for research purposes when handled according to standard laboratory protocols. Its physicochemical properties (including moderate water solubility and relatively low volatility) make it manageable in most laboratory settings, addressing common safety-related search queries about "handling fluorinated compounds."

Future research directions for 1539420-76-2 likely include expanded exploration of its biological activity and development of more efficient synthetic routes. The compound's potential as a chiral building block (through resolution of its enantiomers) represents another promising avenue, corresponding to increasing searches for "chiral fluorinated intermediates" in the literature.

In conclusion, 1-(2-fluorophenyl)cyclobutan-1-ol (CAS 1539420-76-2) exemplifies the growing importance of strategically fluorinated compounds in modern chemistry. Its unique structural features and versatile applications make it a valuable target for both academic and industrial research, particularly in pharmaceutical development and advanced materials science.